Cas no 2580177-88-2 (ethyl 1-azaspiro3.3heptane-2-carboxylate)

• Product Name: ethyl 1-azaspiro3.3heptane-2-carboxylate
• CAS No: 2580177-88-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5658065
• PubChem ID: 165893122
• Update Time: 2025-07-02

ethyl 1-azaspiro3.3heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27732456
• ethyl 1-azaspiro[3.3]heptane-2-carboxylate
• 2580177-88-2
• ethyl 1-azaspiro3.3heptane-2-carboxylate

• Inchi： 1S/C9H15NO2/c1-2-12-8(11)7-6-9(10-7)4-3-5-9/h7,10H,2-6H2,1H3
• InChI Key： UGSSZEODUOWNFC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2(CCC2)N1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 1-azaspiro3.3heptane-2-carboxylate

Introduction to Ethyl 1-Azaspiro[3.3]heptane-2-carboxylate (CAS No. 2580177-88-2)

Ethyl 1-azaspiro[3.3]heptane-2-carboxylate, with the CAS number 2580177-88-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ester exhibits a unique spirocyclic structure, which has garnered attention for its potential applications in drug discovery and molecular engineering. The compound's framework consists of an azaspiro ring system, combining a nitrogen-containing heterocycle with a seven-membered spirocarbon framework, making it a versatile scaffold for medicinal chemistry investigations.

The synthesis and characterization of ethyl 1-azaspiro[3.3]heptane-2-carboxylate have been subjects of extensive research due to its structural complexity and potential biological activity. The ester functionality at the 2-position of the spirocyclic system provides a reactive site for further derivatization, enabling the creation of more complex molecular architectures. This flexibility has made the compound a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational properties and biological interactions. Spirocycles are known to exhibit high binding affinity and selectivity, making them promising candidates for enzyme inhibition and receptor binding studies. The nitrogen atom in the azaspiro system can participate in hydrogen bonding interactions, further enhancing the compound's potential as a pharmacophore.

The chemical properties of ethyl 1-azaspiro[3.3]heptane-2-carboxylate have been thoroughly investigated, revealing insights into its reactivity and stability. The compound demonstrates moderate solubility in common organic solvents, which facilitates its use in various synthetic protocols. Additionally, its thermal stability allows for handling under standard laboratory conditions, making it accessible for both academic and industrial research applications.

One of the most compelling aspects of ethyl 1-azaspiro[3.3]heptane-2-carboxylate is its potential as a building block for more complex molecules. Researchers have leveraged its spirocyclic core to develop derivatives with enhanced pharmacological properties. For instance, modifications at the nitrogen or carbon positions have led to compounds with improved bioavailability and target specificity. These findings highlight the compound's importance in the rational design of novel drugs.

The role of computational chemistry in understanding the behavior of ethyl 1-azaspiro[3.3]heptane-2-carboxylate cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets, helping to predict and optimize its pharmacological activity. These simulations have also aided in identifying key structural features that contribute to its biological efficacy, guiding synthetic efforts toward more potent derivatives.

In conclusion, ethyl 1-azaspiro[3.3]heptane-2-carboxylate (CAS No. 2580177-88-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique spirocyclic structure, combined with reactive functional groups, makes it a versatile scaffold for drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation therapeutic agents.